1-(3,4-dihydro-2H-quinolin-1-yl)-2-[3-(trifluoromethyl)-4,5,6,7-tetrahydroindazol-1-yl]ethanone

• IUPAC Name: 1-(3,4-dihydro-2H-quinolin-1-yl)-2-[3-(trifluoromethyl)-4,5,6,7-tetrahydroindazol-1-yl]ethanone
• InChI: InChI=1S/C19H20F3N3O/c20-19(21,22)18-14-8-2-4-10-16(14)25(23-18)12-17(26)24-11-5-7-13-6-1-3-9-15(13)24/h1,3,6,9H,2,4-5,7-8,10-12H2
• InChI Key: DLAGRCZUELSZFG-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C(=NN2CC(=O)N3CCCC4=CC=CC=C43)C(F)(F)F
• Molecular Formula: C19H20F3N3O
• Molecular Weight: 363.4 g/mol

Description

VU041 is a chemical compound known for its role as an inhibitor of inward rectifier potassium channels in mosquitoes. It has shown significant potential in controlling mosquito populations by targeting specific potassium channels in these insects. This compound is particularly effective against the malaria vector Anopheles gambiae and the dengue/yellow fever vector Aedes aegypti .

Preparation Methods

Synthetic Routes and Reaction Conditions: The reaction conditions typically involve the use of organic solvents, catalysts, and controlled temperatures to ensure the desired chemical transformations occur efficiently .

Industrial Production Methods: Industrial production of VU041 would likely involve scaling up the laboratory synthesis methods to larger reactors, ensuring consistent quality and yield. This process would require stringent quality control measures to maintain the purity and efficacy of the compound .

Chemical Reactions Analysis

Types of Reactions: VU041 undergoes various chemical reactions, including oxidation, reduction, and substitution. These reactions are essential for modifying the compound to enhance its activity or alter its properties for specific applications .

Common Reagents and Conditions: Common reagents used in the reactions involving VU041 include oxidizing agents, reducing agents, and various catalysts. The reaction conditions often involve specific temperatures, pressures, and solvents to achieve the desired chemical transformations .

Major Products Formed: The major products formed from the reactions involving VU041 depend on the specific reagents and conditions used. These products are typically derivatives of the original compound, with modifications that enhance their activity or stability .

Scientific Research Applications

VU041 has a wide range of scientific research applications, particularly in the fields of chemistry, biology, medicine, and industry. In chemistry, it is used as a tool to study potassium channel function and regulation. In biology, it helps in understanding the physiological roles of potassium channels in various organisms. In medicine, VU041 is being explored for its potential to develop new insecticides that target disease-carrying mosquitoes without harming beneficial insects .

Comparison with Similar Compounds

Similar Compounds: Similar compounds to VU041 include other potassium channel inhibitors such as VU730 and various analogs developed through medicinal chemistry efforts .

Uniqueness: What sets VU041 apart from other similar compounds is its high selectivity for mosquito potassium channels over mammalian channels. This selectivity reduces the risk of off-target effects and makes VU041 a promising candidate for developing new insecticides that are safe for humans and beneficial insects .